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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B083482 Get Quote

Introduction
C.I. 60725 is a synthetic anthraquinone dye recognized for its vibrant bluish-violet hue.[1] This

guide provides a comprehensive overview of its various names and synonyms, delves into its

chemical and physical properties, and explores its diverse applications across scientific and

industrial domains. The information is intended for researchers, scientists, and drug

development professionals who require a thorough understanding of this compound.

Nomenclature and Identification
C.I. 60725 is known by a multitude of names across different industries and regulatory

frameworks. This can often lead to confusion when referencing the compound. The following

table provides a detailed list of its alternative names, synonyms, and key identifiers to facilitate

accurate identification.
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Identifier Type Identifier Source/Reference

Colour Index Name C.I. 60725 Spectra Colors[2]

Common Name Solvent Violet 13 Wikipedia[1], PubChem

INCI Name CI 60725
SpecialChem[3], COSMILE

Europe[4]

IUPAC Name

1-hydroxy-4-(4-

methylanilino)anthracene-9,10-

dione

PubChem, Alfa Chemistry[5]

CAS Number 81-48-1 PubChem, Spectra Colors[2]

EC Number 201-353-5 PubChem, Spectra Colors[2]

UNII 350KA7O6HK PubChem

Drug & Cosmetic Name D&C Violet No. 2
Wikipedia[1], PubChem,

FDA[6]

Synonyms

Oil Violet, Alizurol Purple,

Quinizarin Blue, Disperse Blue

72

Wikipedia[1], PubChem

1-Hydroxy-4-(p-

toluidino)anthraquinone
PubChem, CymitQuimica[7]

1-Hydroxy-4-(p-

tolylamino)anthraquinone
Wikipedia[1], CymitQuimica[7]

1-Hydroxy-4-[(4-

methylphenyl)amino]-9,10-

anthracenedione

Wikipedia[1], PubChem

Trade Names

Duranol Brilliant Violet TG,

Ahcoquinone Blue IR base,

Sandoplast Violet RSB

Wikipedia[1], PubChem

The following diagram illustrates the relationship between the primary identifiers of C.I. 60725.

Caption: Interconnectivity of key identifiers for C.I. 60725.
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Chemical and Physical Properties
C.I. 60725 is an anthraquinone dye, which imparts its characteristic deep color and stability.[1]

[2] Its chemical structure is 1-hydroxy-4-(p-tolylamino)anthraquinone.[1]

Property Value Source/Reference

Chemical Formula C₂₁H₁₅NO₃ Wikipedia[1], SpecialChem[3]

Molar Mass 329.355 g/mol Wikipedia[1]

Appearance Dark purple powder
SpecialChem[3],

Guidechem[8]

Melting Point
142 to 143 °C (288 to 289 °F;

415 to 416 K)
Wikipedia[1]

Solubility

Insoluble in water; Soluble in

acetone, toluene, benzene,

and other organic solvents.

Wikipedia[1], Guidechem[8]

Synthesis Overview
The synthesis of C.I. 60725 typically involves the reaction of 1,4-dihydroxyanthracene-9,10-

dione (quinizarin) or related compounds like 1-bromo-4-hydroxyanthraquinone with p-toluidine.

[9] Variations of this condensation reaction exist, sometimes employing the leuco form of

quinizarin in the presence of boric acid.[10][11]

The following is a generalized experimental protocol for the synthesis of C.I. 60725:

Reactant Preparation: A mixture of quinizarin and its leuco form is prepared in a suitable

solvent, such as ethanol.

Addition of Amine: p-Toluidine is added to the reaction mixture.

Condensation: The mixture is heated to facilitate the condensation reaction. The reaction

progress can be monitored by techniques like thin-layer chromatography.
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Isolation and Purification: Upon completion, the product is isolated by filtration. The crude

product is then purified, often by washing with a dilute alkaline solution to remove unreacted

starting materials, followed by washing with water and drying.[10]

Quinizarin & Leucoquinizarin
 in Ethanol

Reaction Mixture

p-Toluidine

Heating & Condensation

Crude Product (Filtration)

Purification
(Alkaline Wash, Water Wash, Drying)

Pure C.I. 60725

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of C.I. 60725.

Applications in Research and Development
The unique properties of C.I. 60725 make it a valuable tool in various research and

development settings.

Cosmetics and Personal Care Products
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C.I. 60725, under the name D&C Violet No. 2, is widely used as a colorant in cosmetics and

personal care products.[3][4] It imparts a violet hue to a range of formulations, including hair

dyes, shampoos, nail polishes, lipsticks, and eyeshadows.[3] Its stability in both acidic and

alkaline conditions makes it a versatile choice for cosmetic formulators.[3]

Industrial Applications
As Solvent Violet 13, it is used to dye hydrocarbon-based products such as solvents, gasoline,

and plastics like polystyrenes.[1][12] Its solubility in organic solvents is a key factor in these

applications.[1][7] It is also utilized in the manufacturing of synthetic fibers and resins.[1]

Medical Devices and Pharmaceuticals
The FDA has approved D&C Violet No. 2 for use in externally applied drugs and a variety of

medical devices.[2][6] Notably, it is used for coloring absorbable sutures, contact lenses, and

intraocular lens haptics.[6][13][14] The concentration in these applications is strictly regulated

to ensure safety.[13]

Regulatory and Safety Profile
C.I. 60725 is subject to regulatory oversight in various regions. In the United States, the FDA

has permanently listed D&C Violet No. 2 for use in drugs and cosmetics, with specific

restrictions for externally applied products.[6] The European Union also permits its use as a

colorant in cosmetic products under Regulation (EC) No. 1223/2009.[4]

Toxicological studies have indicated a low toxicity profile for C.I. 60725.[15] While it is generally

considered safe for its approved uses, some individuals may experience skin sensitivity or

allergic reactions.[3] As a precautionary measure, patch testing is recommended for new

formulations containing this ingredient.[3]

Conclusion
C.I. 60725 is a versatile synthetic dye with a broad spectrum of applications, underscored by its

numerous synonyms and identifiers. A clear understanding of its nomenclature is crucial for

accurate scientific communication and regulatory compliance. Its chemical properties,

particularly its vibrant color and solubility in organic solvents, make it a valuable component in
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cosmetics, industrial products, and medical devices. Adherence to regulatory guidelines is

essential to ensure its safe use in all applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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